Cas no 750528-11-1 (4-Morpholin-4-ylquinoline-3-carboxylic acid)
4-Morpholin-4-ylquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- VU0514418-1
- HMS3435E05
- AKOS005207376
- 4-morpholinoquinoline-3-carboxylic acid
- 4-Morpholin-4-ylquinoline-3-carboxylic acid
- CCG-126791
- F3222-2799
- SR-01000918034
- SR-01000918034-1
- 750528-11-1
-
- Inchi: 1S/C14H14N2O3/c17-14(18)11-9-15-12-4-2-1-3-10(12)13(11)16-5-7-19-8-6-16/h1-4,9H,5-8H2,(H,17,18)
- InChI Key: IPNKBIOZOMAWMZ-UHFFFAOYSA-N
- SMILES: O1CCN(C2C(C(=O)O)=CN=C3C=CC=CC=23)CC1
Computed Properties
- Exact Mass: 258.10044231g/mol
- Monoisotopic Mass: 258.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 62.7Ų
4-Morpholin-4-ylquinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M256576-100mg |
4-Morpholin-4-ylquinoline-3-carboxylic Acid |
750528-11-1 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M256576-500mg |
4-Morpholin-4-ylquinoline-3-carboxylic Acid |
750528-11-1 | 500mg |
$ 275.00 | 2022-06-04 | ||
| TRC | M256576-1g |
4-Morpholin-4-ylquinoline-3-carboxylic Acid |
750528-11-1 | 1g |
$ 435.00 | 2022-06-04 | ||
| Life Chemicals | F3222-2799-0.25g |
4-Morpholin-4-ylquinoline-3-carboxylic acid |
750528-11-1 | 95%+ | 0.25g |
$265.0 | 2023-09-06 | |
| Life Chemicals | F3222-2799-0.5g |
4-Morpholin-4-ylquinoline-3-carboxylic acid |
750528-11-1 | 95%+ | 0.5g |
$279.0 | 2023-09-06 | |
| Life Chemicals | F3222-2799-1g |
4-Morpholin-4-ylquinoline-3-carboxylic acid |
750528-11-1 | 95%+ | 1g |
$294.0 | 2023-09-06 | |
| Life Chemicals | F3222-2799-2.5g |
4-Morpholin-4-ylquinoline-3-carboxylic acid |
750528-11-1 | 95%+ | 2.5g |
$588.0 | 2023-09-06 | |
| Life Chemicals | F3222-2799-5g |
4-Morpholin-4-ylquinoline-3-carboxylic acid |
750528-11-1 | 95%+ | 5g |
$882.0 | 2023-09-06 | |
| Life Chemicals | F3222-2799-10g |
4-Morpholin-4-ylquinoline-3-carboxylic acid |
750528-11-1 | 95%+ | 10g |
$1235.0 | 2023-09-06 |
4-Morpholin-4-ylquinoline-3-carboxylic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-Morpholin-4-ylquinoline-3-carboxylic acid
Introduction to 4-Morpholin-4-ylquinoline-3-carboxylic acid (CAS No. 750528-11-1) and Its Emerging Applications in Chemical Biology
4-Morpholin-4-ylquinoline-3-carboxylic acid, identified by the chemical abstracts service number 750528-11-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the quinoline derivatives family, which has been extensively studied for its potential biological activities. The incorporation of a morpholine moiety into the quinoline scaffold enhances its solubility and bioavailability, making it an attractive candidate for drug development.
The quinoline core of 4-Morpholin-4-ylquinoline-3-carboxylic acid is known for its ability to interact with various biological targets, including enzymes and receptors, which has led to its exploration in the treatment of infectious diseases, cancer, and neurological disorders. Recent advancements in medicinal chemistry have highlighted the importance of quinoline derivatives in designing novel therapeutic agents. The presence of the morpholine group at the 4-position not only improves the metabolic stability of the compound but also modulates its binding affinity to biological targets.
In recent years, 4-Morpholin-4-ylquinoline-3-carboxylic acid has been investigated for its role in modulating immune responses. Studies have demonstrated that this compound can interact with immune checkpoint proteins, such as PD-L1 and CTLA-4, which are crucial in regulating immune tolerance. The ability of 4-Morpholin-4-ylquinoline-3-carboxylic acid to modulate these pathways suggests its potential as an immunomodulatory agent in the treatment of autoimmune diseases and cancer immunotherapy.
Furthermore, the structural features of 4-Morpholin-4-ylquinoline-3-carboxylic acid make it a valuable scaffold for developing small-molecule inhibitors targeting kinases and other enzymes involved in signal transduction pathways. Kinases play a pivotal role in various cellular processes, including cell proliferation, differentiation, and survival. By inhibiting aberrant kinase activity, 4-Morpholin-4-ylquinoline-3-carboxylic acid has shown promise in preclinical studies as a potential therapeutic agent for treating cancers driven by dysregulated kinase signaling.
The synthesis of 4-Morpholin-4-ylquinoline-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize the synthesis process. These techniques not only enhance the efficiency of production but also minimize side reactions, leading to a more sustainable and scalable manufacturing process.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 4-Morpholin-4-ylquinoline-3-carboxylic acid with biological targets. These studies have provided insights into the compound's binding mode, affinity, and selectivity, which are critical factors in drug design. By integrating experimental data with computational predictions, researchers can refine their understanding of how 4-Morpholin-4-ylquinoline-3-carboxylic acid interacts with its targets at the molecular level.
The pharmacokinetic properties of 4-Morpholin-4-ylquinoline-3-carboxylic acid have also been thoroughly evaluated to assess its suitability for clinical applications. Pharmacokinetic studies have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings support its potential as a lead compound for further development into a therapeutic drug. Additionally, formulation studies have explored various delivery systems to enhance the bioavailability and targeted delivery of 4-Morpholin-4-ylylquinoline-3-carboxylic acid.
In conclusion, 4-Morpholin - 4 - ylquinoline - 3 - carboxylic aci d (CAS No . 750528 - 11 - 1 ) is a promisin g compoun d with diverse bi ological act ivitie s . Its unique structur e an d pharma cological proper ties make it an attr active candi date for dr ug deve lopment i n var ious therapeutic ar eas . Rec ent researc h has eluci dated its po tential i n immuno modula tion , can cer th er ap y , an d neuro logi cal disor ders . With fur ther i n vest igat ions an d deve lopmen t , thi s com poun d holds grea t promis e f or impr ovin g hum an he alth . p >
750528-11-1 (4-Morpholin-4-ylquinoline-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)